![molecular formula C13H16Cl2N2O3S B4390853 N~1~-cyclopropyl-N~2~-[(2,5-dichlorophenyl)sulfonyl]-N~2~-ethylglycinamide](/img/structure/B4390853.png)
N~1~-cyclopropyl-N~2~-[(2,5-dichlorophenyl)sulfonyl]-N~2~-ethylglycinamide
Overview
Description
N~1~-cyclopropyl-N~2~-[(2,5-dichlorophenyl)sulfonyl]-N~2~-ethylglycinamide, commonly known as DCSA, is a synthetic compound used in scientific research. It is a potent inhibitor of the enzyme fatty acid amide hydrolase (FAAH), which plays a crucial role in the degradation of endocannabinoids. DCSA has been found to have numerous applications in the field of pharmacology and neuroscience.
Mechanism of Action
DCSA works by inhibiting the activity of N~1~-cyclopropyl-N~2~-[(2,5-dichlorophenyl)sulfonyl]-N~2~-ethylglycinamide, which is responsible for breaking down endocannabinoids. This leads to an increase in the levels of endocannabinoids, which can activate cannabinoid receptors in the brain and other parts of the body. This activation can have various effects on physiological processes, including pain relief, appetite suppression, and mood regulation.
Biochemical and Physiological Effects:
DCSA has been found to have several biochemical and physiological effects. It has been shown to increase the levels of endocannabinoids in the brain and other tissues, leading to the activation of cannabinoid receptors. This activation can have various effects on the body, including pain relief, appetite suppression, and mood regulation. DCSA has also been found to have anti-inflammatory and neuroprotective effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of using DCSA in lab experiments is its potency and selectivity for N~1~-cyclopropyl-N~2~-[(2,5-dichlorophenyl)sulfonyl]-N~2~-ethylglycinamide inhibition. It has been found to be more potent than other N~1~-cyclopropyl-N~2~-[(2,5-dichlorophenyl)sulfonyl]-N~2~-ethylglycinamide inhibitors, such as URB597 and PF-3845. DCSA has also been shown to have good pharmacokinetic properties, making it suitable for in vivo experiments. However, one of the limitations of using DCSA is its high cost and limited availability.
Future Directions
There are several future directions for the use of DCSA in scientific research. One area of interest is the investigation of its potential therapeutic applications, such as in the treatment of pain, anxiety, and addiction. DCSA has also been suggested as a tool for studying the endocannabinoid system and its role in various physiological processes. Further research is needed to fully understand the effects of DCSA and its potential applications in pharmacology and neuroscience.
Conclusion:
In conclusion, N~1~-cyclopropyl-N~2~-[(2,5-dichlorophenyl)sulfonyl]-N~2~-ethylglycinamide, or DCSA, is a synthetic compound used in scientific research to investigate the role of N~1~-cyclopropyl-N~2~-[(2,5-dichlorophenyl)sulfonyl]-N~2~-ethylglycinamide in the endocannabinoid system. It has several applications in pharmacology and neuroscience, including the study of pain, anxiety, and addiction. DCSA works by inhibiting the activity of N~1~-cyclopropyl-N~2~-[(2,5-dichlorophenyl)sulfonyl]-N~2~-ethylglycinamide, leading to an increase in the levels of endocannabinoids and the activation of cannabinoid receptors. While DCSA has several advantages for lab experiments, further research is needed to fully understand its effects and potential therapeutic applications.
Scientific Research Applications
DCSA has been extensively used in scientific research to investigate the role of N~1~-cyclopropyl-N~2~-[(2,5-dichlorophenyl)sulfonyl]-N~2~-ethylglycinamide in the endocannabinoid system. It has been found to increase the levels of endocannabinoids, which are neurotransmitters that regulate various physiological processes such as pain, appetite, and mood. DCSA has also been used to study the effects of N~1~-cyclopropyl-N~2~-[(2,5-dichlorophenyl)sulfonyl]-N~2~-ethylglycinamide inhibition on anxiety, depression, and addiction.
properties
IUPAC Name |
N-cyclopropyl-2-[(2,5-dichlorophenyl)sulfonyl-ethylamino]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16Cl2N2O3S/c1-2-17(8-13(18)16-10-4-5-10)21(19,20)12-7-9(14)3-6-11(12)15/h3,6-7,10H,2,4-5,8H2,1H3,(H,16,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ROPRMAAMSSKIEA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC(=O)NC1CC1)S(=O)(=O)C2=C(C=CC(=C2)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16Cl2N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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